Cas no 1805441-18-2 (2-Bromo-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine)
2-Bromo-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine
-
- Inchi: 1S/C8H2BrF5N2/c9-6-3(7(10)11)1-4(8(12,13)14)5(2-15)16-6/h1,7H
- InChI Key: IYMZKLLGOFWSDX-UHFFFAOYSA-N
- SMILES: BrC1=C(C(F)F)C=C(C(F)(F)F)C(C#N)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 297
- XLogP3: 3.4
- Topological Polar Surface Area: 36.7
2-Bromo-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029061145-1g |
2-Bromo-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine |
1805441-18-2 | 97% | 1g |
$1,504.90 | 2022-04-01 |
2-Bromo-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 2-Bromo-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine
Introduction to 2-Bromo-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1805441-18-2)
2-Bromo-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine, identified by its CAS number 1805441-18-2, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The unique structural features of this molecule, including the presence of bromo, cyano, difluoromethyl, and trifluoromethyl substituents, make it a valuable intermediate in the synthesis of various pharmacologically active agents.
The significance of 2-Bromo-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine lies in its potential as a building block for the development of novel therapeutic compounds. Pyridine derivatives have been extensively studied for their roles in treating a wide range of diseases, including infectious diseases, cancer, and neurological disorders. The electron-withdrawing nature of the cyano and fluorinated groups enhances the reactivity and selectivity of this compound, making it an attractive candidate for further chemical modifications.
In recent years, there has been a growing interest in the development of fluorinated pyridines due to their improved metabolic stability and bioavailability. The introduction of multiple fluorine atoms in this compound not only enhances its lipophilicity but also modulates its interactions with biological targets. This has led to several innovative approaches in drug design, where fluorinated pyridines are used to optimize pharmacokinetic properties and enhance therapeutic efficacy.
One of the most compelling aspects of 2-Bromo-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine is its versatility in synthetic chemistry. The bromo substituent provides a convenient handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or alkyl groups, expanding the scope of possible derivatives. Additionally, the cyano group can be converted into other functional moieties, such as carboxylic acids or amides, through various chemical transformations.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Pyridines, in particular, have been instrumental in the development of several FDA-approved drugs. For instance, compounds like glibenclamide (a diabetes medication) and nefazodone (an antidepressant) owe their efficacy to their pyridine core structure. The structural motifs present in 2-Bromo-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine align well with these successful examples, suggesting its potential as a precursor for next-generation therapeutics.
The synthesis of 2-Bromo-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Typically, the synthesis begins with a pyridine precursor, which is then subjected to halogenation, cyanation, and fluorination reactions to introduce the desired substituents. The use of advanced synthetic techniques such as palladium catalysis and flow chemistry has improved the efficiency and scalability of these processes.
The electronic properties of this compound are influenced by the presence of electron-withdrawing groups like cyano and trifluoromethyl. These groups not only enhance the electrophilicity of the pyridine ring but also influence its spectroscopic characteristics. NMR spectroscopy, particularly 19F NMR, is commonly used to confirm the presence and environment of the fluorinated substituents. Mass spectrometry provides additional confirmation of molecular weight and fragmentation patterns.
In conclusion,2-Bromo-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1805441-18-2) represents a promising candidate for further exploration in drug discovery and material science. Its unique structural features and synthetic versatility make it an invaluable asset for researchers seeking to develop novel bioactive compounds. As our understanding of heterocyclic chemistry continues to evolve, compounds like this are likely to play an increasingly important role in addressing global health challenges.
1805441-18-2 (2-Bromo-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)